Cas no 104007-44-5 (3-phenylquinoxaline-6-carboxylic Acid)

3-phenylquinoxaline-6-carboxylic Acid structure
104007-44-5 structure
Product Name:3-phenylquinoxaline-6-carboxylic Acid
CAS No:104007-44-5
MF:C15H10N2O2
MW:250.252103328705
CID:1140424
PubChem ID:343552
Update Time:2025-04-20

3-phenylquinoxaline-6-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-phenylquinoxaline-6-carboxylic Acid
    • 6-Quinoxalinecarboxylic acid, 3-phenyl-
    • NSC383233
    • ACMC-20m6sw
    • AC1Q5TTS
    • SureCN397896
    • AC1L7YL8
    • CHEMBL69931
    • CTK0G6664
    • 6-Quinoxalinecarboxylic acid, 3-phenyl-; NSC383233; ACMC-20m6sw; AC1Q5TTS; SureCN397896; AC1L7YL8; CHEMBL69931; CTK0G6664;
    • NSC-383233
    • DTXSID90321897
    • SCHEMBL397896
    • 104007-44-5
    • Inchi: 1S/C15H10N2O2/c18-15(19)11-6-7-12-13(8-11)17-14(9-16-12)10-4-2-1-3-5-10/h1-9H,(H,18,19)
    • InChI Key: XKRNBOKUBHFPAA-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC2C(C=1)=NC(=CN=2)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 250.0743
  • Monoisotopic Mass: 250.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 63.1Ų

Experimental Properties

  • PSA: 63.08
  • LogP: 2.99500
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.